Cas no 71161-11-0 (Cyclobutane-1,2,3,4-tetramine;hydrobromide)

• Product Name: Cyclobutane-1,2,3,4-tetramine;hydrobromide
• CAS No: 71161-11-0
• MF: C₄H₁₃BrN₄
• MW: 197.076819181442
• CID: 976161
• PubChem ID: 54607612
• Update Time: 2025-04-19

Cyclobutane-1,2,3,4-tetramine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• cyclobutane-1,2,3,4-tetramine,hydrobromide
• Cyclobutane-1,2,3,4-tetramine
• hydrobromide
• NSC337807
• NSC-337807
• 71161-11-0
• DTXSID00714559
• Cyclobutane-1,2,3,4-tetramine--hydrogen bromide (1/1)
• Cyclobutane-1,2,3,4-tetramine;hydrobromide

• Inchi： 1S/C4H12N4.BrH/c5-1-2(6)4(8)3(1)7;/h1-4H,5-8H2;1H
• InChI Key： LSSWJTPBFYAYKV-UHFFFAOYSA-N
• SMILES： Br.NC1C(C(C1N)N)N

Computed Properties

• Exact Mass: 116.10636
• Monoisotopic Mass: 196.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.08
• LogP: 1.06850